4-Bromo-3-cyanobenzoic acid
Overview
Description
4-Bromo-3-cyanobenzoic acid is a chemical compound with the molecular formula C8H4BrNO2 and a molecular weight of 226.03 . It is a solid substance that is yellow to brown in color .
Synthesis Analysis
The synthesis of 4-Bromo-3-cyanobenzoic acid involves several stages. One method involves the reaction of ethyl 4-amino-3-bromobenzoate with tert-butyl nitrite and boron trifluoride diethyl etherate. The reaction mixture is then treated with copper (I) cyanide and sodium cyanide. The resultant residue is crystallized to give the ethyl ester of the title compound. This ester is then treated with a solution of NaOH and ethanol, acidified with 2N HCl, and extracted with ethyl ether. The ether extracts are combined, dried, and concentrated to give 4-Bromo-3-cyanobenzoic acid .Molecular Structure Analysis
The InChI code for 4-Bromo-3-cyanobenzoic acid is 1S/C8H4BrNO2/c9-7-2-1-5(8(11)12)3-6(7)4-10/h1-3H,(H,11,12) and the InChI key is HUFXHLPIISLHKJ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
4-Bromo-3-cyanobenzoic acid is a solid substance that is yellow to brown in color . It has a molecular weight of 226.03 .Scientific Research Applications
Antibacterial Agent Synthesis
4-Bromo-3-cyanobenzoic acid has been utilized in the synthesis of bis-indole alkaloids, which are compounds inspired by marine natural products. These synthetic analogs have shown potential antibacterial activities, particularly against methicillin-sensitive and -resistant Staphylococcus aureus .
Cancer Research
This compound is instrumental in the synthesis of novel bicyclic heterocycles. These heterocycles are being studied for their ability to inhibit aldehyde dehydrogenase, an enzyme that plays a role in cancer progression .
Cardiovascular Disease Treatment
Researchers have used 4-Bromo-3-cyanobenzoic acid in the development of new GPR39 antagonists. GPR39 is a receptor implicated in cardiovascular diseases, and antagonizing it could lead to new therapeutic strategies .
Safety and Hazards
Mechanism of Action
Biochemical Pathways
This could potentially affect various biochemical pathways, including those involved in antioxidant and energy metabolism .
Result of Action
Based on the potential induction of oxidative stress suggested for 3-cyanobenzoic acid , it could be hypothesized that 4-Bromo-3-cyanobenzoic acid might lead to cellular damage or changes in cellular function.
Action Environment
The action, efficacy, and stability of 4-Bromo-3-cyanobenzoic acid could be influenced by various environmental factors. These might include pH, temperature, presence of other compounds, and specific conditions within the body .
properties
IUPAC Name |
4-bromo-3-cyanobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrNO2/c9-7-2-1-5(8(11)12)3-6(7)4-10/h1-3H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUFXHLPIISLHKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60609391 |
Source
|
| Record name | 4-Bromo-3-cyanobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60609391 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-cyanobenzoic acid | |
CAS RN |
887757-25-7 |
Source
|
| Record name | 4-Bromo-3-cyanobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60609391 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(Bicyclo[2.2.1]heptan-2-yl)ethanamine](/img/structure/B1286991.png)
